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Compound of Interest

Compound Name: RO-3

Cat. No.: B1679474 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides essential safety and logistical information for the proper disposal of

RO-3 (CAS 1026582-88-6), a selective P2X3 and P2X2/3 receptor antagonist. Adherence to

these procedures is critical to ensure personnel safety and environmental compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of RO-3 is provided below. This

information is essential for understanding the substance's characteristics when handling and

preparing for disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1679474?utm_src=pdf-interest
https://www.benchchem.com/product/b1679474?utm_src=pdf-body
https://www.benchchem.com/product/b1679474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

5-[[4,5-dimethoxy-2-(1-

methylethyl)phenyl]methyl]-2,4-

pyrimidinediamine

CAS Number 1026582-88-6

Molecular Formula C16H22N4O2

Molecular Weight 302.37 g/mol

Appearance Crystalline solid

Solubility

Soluble in ethanol (~1 mg/ml), DMSO (~12

mg/ml), and dimethyl formamide (~20 mg/ml).

Sparingly soluble in aqueous buffers (e.g., PBS,

pH 7.2, ~0.2 mg/ml).[1]

Disposal Protocol
The primary recommended method for the disposal of RO-3 is incineration. This procedure

should be carried out by qualified personnel in a licensed facility equipped to handle chemical

waste.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling RO-3, ensure appropriate PPE is

worn, including safety goggles, chemical-resistant gloves, and a lab coat.[2]

Waste Collection:

Collect waste RO-3, including any contaminated materials (e.g., weighing boats, filter

paper, contaminated vials), in a designated and clearly labeled hazardous waste

container.

Ensure the container is compatible with the waste and is kept securely closed.

Preparation for Incineration:
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The waste material should be dissolved or mixed with a combustible solvent. This aids in

the complete combustion of the compound.

The choice of solvent should be made in consultation with your institution's environmental

health and safety (EHS) office and the policies of the designated waste disposal facility.

Incineration:

The incineration must be performed in a chemical incinerator equipped with an afterburner

and a scrubber to neutralize harmful combustion byproducts.[2]

Regulatory Compliance:

All disposal activities must adhere to federal, state, and local environmental regulations.

Consult your institution's EHS department for specific guidance and to ensure full

compliance.

Emergency Procedures
In the event of accidental exposure or release, follow these first-aid measures and seek

immediate medical attention.
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Exposure Route First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

There may be mild irritation at the site of

contact.[2] Wash the affected area thoroughly

with soap and water. Remove contaminated

clothing.

Eye Contact

There may be irritation and redness.[2]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Ingestion

There may be irritation of the throat.[2] Do not

induce vomiting. If the individual is conscious,

rinse their mouth with water. Seek immediate

medical attention.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of RO-3.
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RO-3 Disposal Workflow

Pre-Disposal Phase

Disposal Preparation Phase

Final Disposal Phase

Start: RO-3 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Hazardous

Waste Container

Label Container Clearly
'Hazardous Waste - RO-3'

Consult Institutional EHS
for Approved Solvent

Mix RO-3 Waste with
Combustible Solvent

Transport to Licensed
Waste Disposal Facility

Incinerate in Chemical Incinerator
with Afterburner and Scrubber

Document Disposal Record

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RO-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1679474?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/29635.pdf
https://s3.us-west-1.amazonaws.com/s3.biohippo.com/small+molecules/alomone/R-190.pdf
https://www.benchchem.com/product/b1679474#ro-3-proper-disposal-procedures
https://www.benchchem.com/product/b1679474#ro-3-proper-disposal-procedures
https://www.benchchem.com/product/b1679474#ro-3-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

